Cas no 847956-14-3 (4-(thiophen-2-yl)-1,3-thiazole-2-carboxylic acid)

• Product Name: 4-(thiophen-2-yl)-1,3-thiazole-2-carboxylic acid
• CAS No: 847956-14-3
• MF: C₈H₅NO₂S₂
• MW: 211.26079916954
• CID: 989651
• PubChem ID: 21075103
• Update Time: 2025-10-28

4-(thiophen-2-yl)-1,3-thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxylic acid,4-(2-thienyl)-
• 4-(2-thienyl)-2-Thiazolecarboxylic acid
• 4-(Thiophen-2-yl)thiazole-2-carboxylic acid
• 4-thiophen-2-yl-1,3-thiazole-2-carboxylic acid
• 4-(thiophen-2-yl)-1,3-thiazole-2-carboxylic acid
• FT-0729484
• DTXSID80610560
• AKOS015856754
• 2-Thiazolecarboxylic acid, 4-(2-thienyl)-
• 847956-14-3
• SCHEMBL3739529
• F2167-2339
• EN300-181232
• 4-(2-thienyl)thiazole-2-carboxylic acid

• Inchi： 1S/C8H5NO2S2/c10-8(11)7-9-5(4-13-7)6-2-1-3-12-6/h1-4H,(H,10,11)
• InChI Key： YOPZXZBRLUDDIY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CSC(C(=O)O)=N1

Computed Properties

• Exact Mass: 210.97617075g/mol
• Monoisotopic Mass: 210.97617075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 437.5±37.0 °C at 760 mmHg
• Flash Point: 218.4±26.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(thiophen-2-yl)-1,3-thiazole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-(thiophen-2-yl)-1,3-thiazole-2-carboxylic acid

Comprehensive Overview of 4-(thiophen-2-yl)-1,3-thiazole-2-carboxylic acid (CAS No. 847956-14-3)

4-(thiophen-2-yl)-1,3-thiazole-2-carboxylic acid (CAS No. 847956-14-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique thiophene and thiazole rings, exhibits versatile chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of antimicrobial and anti-inflammatory agents, aligning with the growing demand for novel therapeutics.

The structural motif of 4-(thiophen-2-yl)-1,3-thiazole-2-carboxylic acid combines the electron-rich thiophene moiety with the thiazole ring, which is known for its pharmacological relevance. This combination enhances the compound's ability to interact with biological targets, such as enzymes and receptors. Recent studies highlight its role in modulating oxidative stress pathways, a hot topic in neurodegenerative disease research. As the scientific community focuses on sustainable chemistry, this compound's synthetic accessibility and functionalizability further elevate its importance.

In the context of material science, 4-(thiophen-2-yl)-1,3-thiazole-2-carboxylic acid serves as a building block for organic semiconductors and conductive polymers. Its π-conjugated system enables efficient charge transport, making it a candidate for flexible electronics and solar cell applications. With the rise of green energy technologies, this compound's potential in renewable energy solutions is a key area of exploration.

From a synthetic perspective, the carboxylic acid group in 4-(thiophen-2-yl)-1,3-thiazole-2-carboxylic acid allows for diverse derivatization, enabling the creation of amide or ester derivatives. This flexibility is crucial for structure-activity relationship (SAR) studies, a common focus in medicinal chemistry. Researchers frequently search for synthetic protocols and optimization strategies for this compound, reflecting its practical relevance.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize 4-(thiophen-2-yl)-1,3-thiazole-2-carboxylic acid. Its spectral data and chromatographic behavior are well-documented, aiding in quality control and purity assessment. The compound's stability under various pH conditions and thermal profiles are also critical for industrial applications.

In summary, 4-(thiophen-2-yl)-1,3-thiazole-2-carboxylic acid (CAS No. 847956-14-3) is a multifaceted compound with broad applications in drug development, material science, and green chemistry. Its structural features and functional groups make it a subject of ongoing research, addressing contemporary challenges in healthcare and sustainable technology. As interest in heterocyclic chemistry grows, this compound remains a pivotal focus for innovation.